Cas no 2090186-85-7 (COCC1CC(F)(F)CN1)

• Product Name: COCC1CC(F)(F)CN1
• CAS No: 2090186-85-7
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• CID: 5721441
• PubChem ID: 121199315
• Update Time: 2025-07-01

COCC1CC(F)(F)CN1 Chemical and Physical Properties

Names and Identifiers

• QGFGMIORECLFII-UHFFFAOYSA-N
• F1907-0978
• 4,4-difluoro-2-(methoxymethyl)pyrrolidine
• 2090186-85-7
• AKOS026706616
• SCHEMBL18776613
• Pyrrolidine, 4,4-difluoro-2-(methoxymethyl)-
• COCC1CC(F)(F)CN1

• Inchi： 1S/C6H11F2NO/c1-10-3-5-2-6(7,8)4-9-5/h5,9H,2-4H2,1H3
• InChI Key： QGFGMIORECLFII-UHFFFAOYSA-N
• SMILES： FC1(CNC(COC)C1)F

Computed Properties

• Exact Mass: 151.08087030g/mol
• Monoisotopic Mass: 151.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 147.6±40.0 °C(Predicted)
• pka: 6.37±0.10(Predicted)

Additional information on COCC1CC(F)(F)CN1

Comprehensive Analysis of COCC1CC(F)(F)CN1 (CAS No. 2090186-85-7): Properties, Applications, and Industry Trends

The compound COCC1CC(F)(F)CN1, identified by its CAS number 2090186-85-7, has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This fluorinated heterocyclic molecule features a cyclopentane ring substituted with fluorine atoms and a nitrile group, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula, C6H8F2N, underscores its compact yet highly functionalized nature, which aligns with the growing demand for efficient synthetic building blocks in modern chemistry.

One of the most searched questions related to COCC1CC(F)(F)CN1 is its role in drug discovery. Researchers are particularly interested in how its fluorine atoms enhance bioavailability and metabolic stability—a hot topic in medicinal chemistry. Fluorinated compounds like this are often leveraged to optimize lipophilicity and target binding affinity, addressing challenges in CNS drug development and oncology. Recent studies highlight its potential as a scaffold for kinase inhibitors, a class of therapeutics dominating cancer treatment pipelines.

From an industrial perspective, CAS 2090186-85-7 is frequently discussed in forums focusing on green chemistry and sustainable synthesis. Its efficient synthetic routes (e.g., catalytic fluorination or cyclization methods) resonate with the push for atom economy and reduced waste. Manufacturers are also exploring its use in electronic materials, where fluorinated compounds contribute to dielectric properties in semiconductors—a niche yet rapidly expanding application area.

The safety profile of COCC1CC(F)(F)CN1 is another high-search-volume topic. While not classified as hazardous under major regulatory frameworks, proper handling guidelines emphasize its stability under inert atmospheres and avoidance of strong oxidizers. This aligns with broader industry trends toward transparent safety data sheets (SDS) and REACH compliance, which are critical for supply chain stakeholders.

Analytical characterization of this compound typically involves NMR spectroscopy (notably ¹⁹F-NMR) and LC-MS, techniques frequently queried by quality control professionals. The presence of fluorine atoms provides distinct spectral signatures, simplifying purity verification—a key advantage for GMP production environments. Patent literature reveals innovative purification methods, such as supercritical fluid chromatography, reflecting advancements in high-purity chemical manufacturing.

Market intelligence indicates rising demand for CAS 2090186-85-7 in Asia-Pacific pharmaceutical hubs, driven by generic drug formulation and bioconjugation technologies. Its compatibility with click chemistry protocols (e.g., CuAAC reactions) further expands its utility in antibody-drug conjugates (ADCs), a therapeutic modality experiencing explosive growth. Suppliers are increasingly offering custom synthesis services for derivatives, catering to precision medicine needs.

Environmental considerations surrounding fluorinated compounds like COCC1CC(F)(F)CN1 have sparked debates about PFAS alternatives. While this molecule lacks the persistent carbon-fluorine chains of concern, its lifecycle assessment remains a research gap frequently cited in academic papers. Regulatory bodies monitor such developments closely, influencing procurement strategies for responsible sourcing initiatives.

In conclusion, 2090186-85-7 exemplifies how targeted molecular design meets diverse industrial needs. From enabling next-generation therapeutics to supporting advanced material science, its value proposition continues to evolve. As synthetic methodologies advance and applications diversify, this compound will likely remain a focus area for R&D teams navigating the intersection of innovation and practical utility.